6-Amino-2-benzyl-8-(3,4-diethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-2-benzyl-8-(3,4-diethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-14-2
VCID:
VC0459302
InChI:
InChI=1S/C29H29N5O2/c1-3-35-25-11-10-21(14-26(25)36-4-2)27-24-17-34(16-20-8-6-5-7-9-20)13-12-22(24)23(15-30)28(33)29(27,18-31)19-32/h5-12,14,24,27H,3-4,13,16-17,33H2,1-2H3/t24-,27+/m0/s1
SMILES:
CCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4)OCC
Molecular Formula:
C29H29N5O2
Molecular Weight:
479.6g/mol
6-Amino-2-benzyl-8-(3,4-diethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 494792-14-2
Main Products
VCID: VC0459302
Molecular Formula: C29H29N5O2
Molecular Weight: 479.6g/mol
| CAS No. | 494792-14-2 |
|---|---|
| Product Name | 6-Amino-2-benzyl-8-(3,4-diethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C29H29N5O2 |
| Molecular Weight | 479.6g/mol |
| IUPAC Name | (8S,8aR)-6-amino-2-benzyl-8-(3,4-diethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C29H29N5O2/c1-3-35-25-11-10-21(14-26(25)36-4-2)27-24-17-34(16-20-8-6-5-7-9-20)13-12-22(24)23(15-30)28(33)29(27,18-31)19-32/h5-12,14,24,27H,3-4,13,16-17,33H2,1-2H3/t24-,27+/m0/s1 |
| Standard InChIKey | JMKNFYDGWNBPMC-RPLLCQBOSA-N |
| Isomeric SMILES | CCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4)OCC |
| SMILES | CCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4)OCC |
| Canonical SMILES | CCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4)OCC |
| PubChem Compound | 11838449 |
| Last Modified | Nov 11 2021 |
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